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Compound of Interest

Compound Name: DPI-3290

Cat. No.: B1670923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DPI-3290 is a potent mixed agonist for the μ-opioid receptor (MOR) and δ-opioid receptor

(DOR) that has demonstrated significant antinociceptive effects in preclinical studies.[1][2]

Proper preparation of DPI-3290 solutions for parenteral administration is critical for ensuring

experimental accuracy, reproducibility, and the safety of research subjects. These application

notes provide detailed protocols for the preparation of DPI-3290 solutions intended for injection

in a research setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of DPI-3290 is presented in the table

below.
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Property Value

Molecular Formula C₃₀H₃₄FN₃O₂

Molar Mass 487.61 g/mol

Appearance White to off-white solid

Purity ≥98% (recommended for in vivo studies)

Storage of Solid Store at -20°C for long-term stability

Quantitative Data Summary
The following table summarizes the in vitro binding affinities and in vivo effective dose of DPI-
3290.

Parameter Receptor Value Species Reference

Ki (Binding

Affinity)
δ-opioid 0.18 nM

Rat brain

membranes
[2]

μ-opioid 0.46 nM
Rat brain

membranes
[2]

κ-opioid 0.62 nM
Rat brain

membranes
[2]

ED₅₀

(Antinociceptive)
-

0.05 mg/kg

(intravenous)
Rat [2]

Experimental Protocols
Preparation of DPI-3290 Stock Solution
Objective: To prepare a concentrated stock solution of DPI-3290 that can be diluted to the final

desired concentration for injection.

Materials:

DPI-3290 powder
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Sterile Water for Injection, USP

Sterile, pyrogen-free vials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Aseptic Technique: All procedures should be performed in a laminar flow hood or a

designated clean area to maintain sterility.

Weighing: Accurately weigh the desired amount of DPI-3290 powder using a calibrated

analytical balance.

Reconstitution: Add a precise volume of Sterile Water for Injection to the vial containing the

DPI-3290 powder to achieve a desired stock concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex the vial until the powder is completely dissolved. Visually inspect

the solution to ensure there are no visible particulates.

Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile

syringe filter into a new sterile, pyrogen-free vial. This step is critical for removing any

potential microbial contamination.

Storage: Store the sterile stock solution at 2-8°C for short-term use (up to 24 hours). For

longer-term storage, aliquots can be stored at -20°C. Avoid repeated freeze-thaw cycles.

Preparation of Working Solution for Injection
Objective: To dilute the stock solution to the final concentration required for administration.

Materials:
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DPI-3290 stock solution (e.g., 1 mg/mL)

Sterile Water for Injection, USP

Sterile, pyrogen-free vials or syringes for dilution

Sterile pipette tips

Procedure:

Calculation: Determine the required volume of the stock solution and sterile water needed to

achieve the final desired concentration for injection. The final concentration should be

calculated based on the desired dose (e.g., 0.05 mg/kg) and the injection volume suitable for

the animal model (e.g., 1-5 mL/kg for rats).

Dilution: In a sterile vial or directly in the injection syringe, add the calculated volume of

Sterile Water for Injection. Then, add the calculated volume of the DPI-3290 stock solution.

Mixing: Gently mix the solution by inverting the vial or syringe several times.

Final Inspection: Visually inspect the final solution for any particulates or precipitation before

administration. The solution should be clear and colorless.

Administration: The prepared solution is now ready for intravenous administration.

Mandatory Visualizations
DPI-3290 Solution Preparation Workflow
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Caption: Workflow for preparing DPI-3290 injectable solutions.
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Caption: DPI-3290 activated opioid receptor signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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